Cas no 5777-08-2 (4,5-Isoxazoledione, 3-methyl-, 4-(methylphenylhydrazone))

• Product Name: 4,5-Isoxazoledione, 3-methyl-, 4-(methylphenylhydrazone)
• CAS No: 5777-08-2
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 344260
• Update Time: 2024-01-28

4,5-Isoxazoledione, 3-methyl-, 4-(methylphenylhydrazone) Chemical and Physical Properties

Names and Identifiers

• 4,5-Isoxazoledione, 3-methyl-, 4-(methylphenylhydrazone)
• 4,5-Isoxazoledione, 3-methyl-, 4-(2-methyl-2-phenylhydrazone)

• Inchi： 1S/C11H11N3O2/c1-8-10(11(15)16-13-8)12-14(2)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： XTLZCYBVBFXJJX-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=NN(C)C2=CC=CC=C2)C(C)=N1

Computed Properties

• Exact Mass: 217.085
• Monoisotopic Mass: 217.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 106 °C
• Boiling Point: 299.7±23.0 °C(Predicted)
• pka: -4.61±0.40(Predicted)